Cas no 1359658-55-1 (1-Piperazinecarboxylic acid, 3-(2-methoxyethyl)-, 1,1-dimethylethyl ester, (3S)-)

• Product Name: 1-Piperazinecarboxylic acid, 3-(2-methoxyethyl)-, 1,1-dimethylethyl ester, (3S)-
• CAS No: 1359658-55-1
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 5159746
• Update Time: 2025-11-06

1-Piperazinecarboxylic acid, 3-(2-methoxyethyl)-, 1,1-dimethylethyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 3-(2-methoxyethyl)-, 1,1-dimethylethyl ester, (3S)-

• Inchi： 1S/C12H24N2O3/c1-12(2,3)17-11(15)14-7-6-13-10(9-14)5-8-16-4/h10,13H,5-9H2,1-4H3/t10-/m0/s1
• InChI Key： JVRFUAIQPLFAGT-JTQLQIEISA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN[C@@H](CCOC)C1

Additional information on 1-Piperazinecarboxylic acid, 3-(2-methoxyethyl)-, 1,1-dimethylethyl ester, (3S)-

Recent Advances in the Study of 1-Piperazinecarboxylic Acid, 3-(2-Methoxyethyl)-, 1,1-Dimethylethyl Ester, (3S)- (CAS: 1359658-55-1)

The compound 1-Piperazinecarboxylic acid, 3-(2-methoxyethyl)-, 1,1-dimethylethyl ester, (3S)- (CAS: 1359658-55-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral piperazine derivative serves as a critical intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on its stereoselective synthesis, pharmacological properties, and potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of (3S)-1-Piperazinecarboxylic acid derivatives using a catalytic enantioselective approach. The researchers achieved high enantiomeric excess (ee > 99%) for the target compound, which is crucial for its application in chiral drug development. The study also revealed that the tert-butyl ester group in the molecule enhances its stability during synthetic transformations, making it particularly valuable for multi-step synthetic routes.

In the context of drug discovery, this compound has shown promise as a building block for protease inhibitors. A recent patent application (WO2023056123) disclosed its incorporation into novel HIV-1 protease inhibitors, where the (3S)-configuration was found to be essential for maintaining high binding affinity to the target enzyme. Molecular docking studies indicated that the 2-methoxyethyl side chain contributes to improved solubility while maintaining the necessary lipophilicity for membrane permeability.

Pharmacokinetic studies conducted in 2024 have provided new insights into the metabolic fate of this compound. The tert-butyl ester moiety was found to undergo rapid hydrolysis in vivo, while the piperazine core remained stable, suggesting its potential as a prodrug strategy. These findings were published in Drug Metabolism and Disposition, highlighting the compound's favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties when used as a pharmaceutical intermediate.

Recent advancements in continuous flow chemistry have also impacted the production scale-up of this compound. A team at MIT developed a continuous manufacturing process that reduced the synthesis time from 48 hours to just 6 hours while maintaining excellent yield (92%) and purity (>99.5%). This technological breakthrough, published in Organic Process Research & Development, addresses previous challenges in the large-scale production of this valuable chiral intermediate.

Looking forward, researchers are exploring the incorporation of this piperazine derivative into more complex drug candidates, particularly for neurodegenerative diseases. Its structural features make it an attractive scaffold for designing molecules that can cross the blood-brain barrier. Current preclinical studies are investigating its potential in Alzheimer's disease therapeutics, where it serves as a key component in γ-secretase modulators.